3-(1-methyl-1H-benzimidazol-5-yl)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)propanamide

• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 3-(1-methylbenzimidazol-5-yl)-N-(1-oxo-3H-2-benzofuran-5-yl)propanamide
• InChI: InChI=1S/C19H17N3O3/c1-22-11-20-16-8-12(2-6-17(16)22)3-7-18(23)21-14-4-5-15-13(9-14)10-25-19(15)24/h2,4-6,8-9,11H,3,7,10H2,1H3,(H,21,23)
• InChI Key: BKFVHKFAKGNVDR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C=CC(=C2)CCC(=O)NC3=CC4=C(C=C3)C(=O)OC4

Description

This compound is a propanamide derivative featuring two heterocyclic moieties: a 1-methyl-1H-benzimidazole group and a 1-oxo-1,3-dihydro-2-benzofuran group. The benzimidazole ring is substituted at the 5-position, while the benzofuran moiety is linked via an amide bond at its 5-position.

The crystallographic refinement of this compound likely employs programs like SHELXL, a widely used tool for small-molecule structural determination . The puckering of its heterocyclic rings (benzimidazole and benzofuran) can be quantified using Cremer-Pople parameters, which define ring non-planarity through amplitude ($q$) and phase ($\phi$) coordinates . These structural insights are critical for understanding its conformational stability and intermolecular interactions.

Comparison with Similar Compounds

Research Findings and Methodological Insights

• Crystallography : The use of SHELXL ensures precise refinement of bond lengths and angles, critical for confirming the amide linkage and methyl substitution .